Cas no 56221-91-1 (13-Tetradecen-1-ol, acetate)

13-Tetradecen-1-ol, acetate structure
13-Tetradecen-1-ol, acetate structure
Product Name:13-Tetradecen-1-ol, acetate
CAS No:56221-91-1
MF:C16H30O2
MW:254.408205509186
CID:349452
PubChem ID:521718
Update Time:2025-04-19

13-Tetradecen-1-ol, acetate Chemical and Physical Properties

Names and Identifiers

    • 13-Tetradecen-1-ol, acetate
    • 13-tetradecenyl acetate
    • acetic acid,tetradec-13-en-1-ol
    • 56221-91-1
    • DTXSID10873080
    • CHEBI:228343
    • DZXBZPMJYIXTTI-UHFFFAOYSA-N
    • 13-Tetradecen-1-ol acetate
    • 13-Tetradecenyl acetate #
    • 13-Tetradecen-1-yl acetate
    • tetradec-13-enyl acetate
    • SCHEMBL8463541
    • Inchi: 1S/C16H30O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-18-16(2)17/h3H,1,4-15H2,2H3
    • InChI Key: DZXBZPMJYIXTTI-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)CCCCCCCCCCCCC=C

Computed Properties

  • Exact Mass: 254.2247
  • Monoisotopic Mass: 254.224580195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 14
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd